![molecular formula C14H11FO3 B176245 4-(Benzyloxy)-2-fluorobenzoic acid CAS No. 114045-96-4](/img/structure/B176245.png)
4-(Benzyloxy)-2-fluorobenzoic acid
Overview
Description
“4-(Benzyloxy)-2-fluorobenzoic acid” is a chemical compound. It’s a derivative of benzoic acid, which is a type of aromatic carboxylic acid . The structure of this compound is composed of a benzene ring, an alkene double bond, and an acrylic acid functional group .
Synthesis Analysis
The synthesis of similar compounds, such as 4-Benzyloxybenzoic acid, has been reported. For instance, 4-Benzyloxybenzoic acid can be prepared by the benzylation of 4-hydroxybenzoic acid with benzyl bromide . In another study, sixteen Co(II), Ni(II), Cu(II), and Zn(II) complexes were synthesized by four Schiff base ligands obtained from condensation reaction of 4-(benzyloxy)-2-hydroxybenzaldehyde with various aminophenol derivatives .Scientific Research Applications
Anaerobic Transformation and Environmental Applications : One study explored the anaerobic transformation of phenol to benzoate, using fluorophenols, including 2-fluorophenol and 3-fluorophenol, as analogues. This transformation led to the accumulation of fluorobenzoic acids, indicating potential environmental applications in the degradation of pollutants (Genthner, Townsend, & Chapman, 1989).
Liquid Crystals and Material Science : Research on hydrogen-bonded liquid crystals synthesized with non-mesogenic substituted benzoic acids, including 2-fluorobenzoic acid, revealed their potential in material science. These compounds exhibit smectic mesomorphism, highlighting their relevance in the development of new materials (Bhagavath et al., 2013).
Electro-Optic Properties in Liquid Crystals : Another study delved into the dielectric and electro-optic properties of cybotactic nematic phases in hydrogen-bonded liquid crystals formed by compounds like 4-decyloxy-2-fluorobenzoic acid. These properties are crucial for applications in display technologies and advanced optical materials (Missaoui et al., 2020).
Organic Electronics and Solar Cells : In the field of organic electronics, 4-fluorobenzoic acid derivatives were used to modify poly(3,4-ethylenedioxythiophene):poly(styrene sulfonate) (PEDOT:PSS), significantly improving its conductivity. This modification is essential for developing high-efficiency, ITO-free organic solar cells (Tan et al., 2016).
Pharmaceutical and Biocatalytic Applications : A study on the enzyme benzoate dioxygenase showed that it can oxidize 4-fluorobenzoic acid to produce an enantiopure diol, which can be used as a building block for various biologically active molecules. This highlights the compound's potential in pharmaceutical synthesis (Nash et al., 2017).
Environmental Microbiology : Another significant application involves the degradation of fluorobiphenyl by the bacterium Pseudomonas pseudoalcaligenes KF707, which can use fluorinated biphenyls as carbon sources. This process leads to the formation of fluorobenzoate derivatives, suggesting a role in environmental bioremediation (Murphy, Quirke, & Balogun, 2008).
Mechanism of Action
Target of Action
4-(Benzyloxy)-2-fluorobenzoic acid is a type of organoboron reagent . Organoboron reagents are widely used in Suzuki–Miyaura (SM) cross-coupling reactions , a type of transition metal catalyzed carbon–carbon bond forming reaction . The primary targets of this compound are the carbon atoms in organic molecules that are involved in the SM cross-coupling reactions .
Mode of Action
The compound interacts with its targets through a process known as transmetalation . In this process, the organoboron reagent (which is formally nucleophilic) is transferred from boron to palladium . This results in the formation of a new palladium-carbon bond .
Biochemical Pathways
The compound is involved in the shikimate and phenylpropanoid pathways , which are important for understanding the biosynthesis of individual phenolic compounds . These pathways are interconnected with the metabolic pathways of primary metabolites in plant foods .
Pharmacokinetics
It’s known that the compound can undergo protodeboronation , a process that involves the removal of a boron atom from the compound . This process can affect the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties, and thus its bioavailability .
Result of Action
The result of the compound’s action is the formation of a new carbon-carbon bond . This can lead to the synthesis of a wide variety of organic compounds . The compound’s action can also result in the formation of a new palladium-carbon bond .
Action Environment
The compound’s action, efficacy, and stability can be influenced by various environmental factors. For example, the compound’s action can be catalyzed by ethers . Additionally, the compound’s stability can be affected by the presence of air and moisture . The compound’s efficacy in SM cross-coupling reactions can also be influenced by the reaction conditions, such as the temperature and the presence of other reagents .
Properties
IUPAC Name |
2-fluoro-4-phenylmethoxybenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO3/c15-13-8-11(6-7-12(13)14(16)17)18-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWQRXVRKZFDKLJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC(=C(C=C2)C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90624658 | |
Record name | 4-(Benzyloxy)-2-fluorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90624658 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
114045-96-4 | |
Record name | 4-(Benzyloxy)-2-fluorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90624658 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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